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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental design and

analysis of synergistic interactions between fungicides. Understanding these interactions is

crucial for developing more effective and sustainable disease management strategies,

combating fungicide resistance, and optimizing dose efficiencies.

Introduction to Fungicide Synergy
Fungicide synergy occurs when the combined effect of two or more fungicides is greater than

the sum of their individual effects.[1][2] This "1+1 > 2" phenomenon can lead to enhanced

efficacy, broader spectrum of activity, and a reduction in the required doses of individual

compounds, which in turn can lower environmental impact and the risk of resistance

development.[3][4] Conversely, antagonism is observed when the combined effect is less than

the sum of the individual effects.[5] An additive effect is when the combined effect is equal to

the sum of the individual effects.[6]

Two primary reference models are used to conceptualize and quantify synergistic interactions:

Loewe Additivity: This model is based on the principle that a drug cannot interact with itself.

[7] It is most appropriate when the fungicides have similar mechanisms of action. The model

essentially compares the dose of the mixture required to produce a certain effect with the

doses of the individual components needed to achieve the same effect.[8]
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Bliss Independence: This model is based on probability theory and assumes that the two

fungicides act independently of each other.[7] It is generally more suitable for fungicides with

different mechanisms of action.[9] The model calculates the expected combined effect based

on the individual probabilities of each fungicide producing its effect.[7]

Experimental Design: The Checkerboard Assay
The checkerboard assay is a widely used in vitro method to assess the interactions between

two compounds.[10][11] It involves a two-dimensional titration of the compounds in a microtiter

plate, allowing for the testing of multiple concentration combinations simultaneously.[9]

Protocol: Checkerboard Broth Microdilution Assay
Objective: To determine the nature of the interaction (synergistic, additive, or antagonistic)

between two fungicides against a specific fungal pathogen.

Materials:

96-well microtiter plates

Fungal inoculum (adjusted to 0.5 McFarland standard and then diluted)

RPMI-1640 medium (or other suitable fungal growth medium)

Fungicide A and Fungicide B stock solutions

Multichannel pipette

Plate reader (for optical density measurements)

Incubator

Procedure:

Prepare Fungicide Dilutions:

Along the x-axis of the 96-well plate, prepare serial two-fold dilutions of Fungicide A in the

growth medium.
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Along the y-axis of the plate, prepare serial two-fold dilutions of Fungicide B in the growth

medium.

The final concentrations should typically range from sub-inhibitory to supra-inhibitory

concentrations based on the previously determined Minimum Inhibitory Concentrations

(MICs) of the individual fungicides.[11]

Inoculate the Plate:

Add the prepared fungal inoculum to all wells of the microtiter plate.[10]

Include appropriate controls:

Positive Control: Fungal inoculum without any fungicide.

Negative Control: Growth medium only (no inoculum).

Single Drug Controls: Wells with only Fungicide A or Fungicide B at each tested

concentration.

Incubation:

Incubate the plates at the optimal temperature for the growth of the target fungus (e.g.,

37°C) for a specified period (e.g., 24-48 hours).[10]

Data Collection:

After incubation, determine the fungal growth in each well. This can be done visually or by

measuring the optical density (OD) at a specific wavelength using a microplate reader.[12]

The MIC is defined as the lowest concentration of the fungicide that inhibits fungal growth

by a certain percentage (e.g., ≥50% or ≥90%) compared to the positive control.[13]

Data Analysis and Presentation
The data from the checkerboard assay can be analyzed using several methods to quantify the

interaction between the fungicides.
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a) Fractional Inhibitory Concentration Index (FICI)
The FICI is a widely used metric derived from the Loewe additivity model.[9][14]

Calculation:

Determine the MIC of Fungicide A alone (MICA) and Fungicide B alone (MICB).

For each well where growth is inhibited in the combination plate, identify the concentrations

of Fungicide A (ConcA) and Fungicide B (ConcB).

Calculate the Fractional Inhibitory Concentration (FIC) for each fungicide in the combination:

FICA = ConcA / MICA

FICB = ConcB / MICB

Calculate the FICI for each inhibitory combination:

FICI = FICA + FICB

Interpretation of FICI Values:

FICI Value Interpretation

≤ 0.5 Synergy[10]

> 0.5 and ≤ 4.0 Additive/Indifference[13]

> 4.0 Antagonism[13]

b) Isobologram Analysis
An isobologram is a graphical representation of the Loewe additivity model.[1][15]

Construction:

Plot the concentration of Fungicide A on the x-axis and the concentration of Fungicide B on

the y-axis.
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Mark the MIC of Fungicide A on the x-axis and the MIC of Fungicide B on the y-axis.

Draw a straight line connecting these two points. This is the line of additivity.[16]

Plot the concentrations of Fungicide A and Fungicide B from each inhibitory combination (the

iso-effective combinations) on the same graph.

Interpretation of Isobolograms:

Synergy: The points representing the inhibitory combinations fall below the line of additivity.

[16]

Additivity: The points fall on the line of additivity.

Antagonism: The points fall above the line of additivity.[5]

c) Combination Index (CI)
The Combination Index (CI) method, based on the median-effect principle, provides a

quantitative measure of the interaction.[6][17]

Calculation:

The general equation for the Combination Index for two drugs is: CI = (D)1/(Dx)1 +

(D)2/(Dx)2[17]

Where:

(Dx)1 and (Dx)2 are the concentrations of drug 1 and drug 2 alone that produce x% effect.

(D)1 and (D)2 are the concentrations of drug 1 and drug 2 in combination that also produce

x% effect.

Interpretation of CI Values:
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CI Value Interpretation

< 1 Synergy[6]

= 1 Additive Effect[6]

> 1 Antagonism[6]

Data Presentation:

All quantitative data from these analyses should be summarized in clearly structured tables for

easy comparison.

Table 1: Example of Checkerboard Assay Results and FICI Calculation

Conc.
Fungicide
A (µg/mL)

Conc.
Fungicide
B (µg/mL)

% Growth
Inhibition

FICA FICB FICI
Interactio
n

4 (MICA) 0 95 1.00 0.00 1.00 -

0 8 (MICB) 92 0.00 1.00 1.00 -

1 2 91 0.25 0.25 0.50 Synergy

2 1 93 0.50 0.125 0.625 Additive

... ... ... ... ... ... ...
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Caption: Workflow for assessing fungicide synergy.
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Fungal Signaling Pathways Targeted by Fungicides
Many fungicides exert their effects by targeting specific signaling pathways within the fungus.

Understanding these pathways can help in the rational design of synergistic fungicide

combinations.
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Caption: Key fungal pathways targeted by fungicides.[18][19][20]
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Caption: Relationship between synergy concepts and models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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